Cas no 6961-42-8 (Benzoic acid,4-chloro-, 4-chlorophenyl ester)
6961-42-8 structure
Product Name:Benzoic acid,4-chloro-, 4-chlorophenyl ester
Benzoic acid,4-chloro-, 4-chlorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-chloro-, 4-chlorophenyl ester
- (4-chlorophenyl) 4-chlorobenzoate
- 4-Chlor-benzoesaeure-(4-chlor-phenylester)
- 4-chloro-benzoic acid 4-chloro-phenyl ester
- 4-chloro-benzoic acid-(4-chloro-phenyl ester)
- 4-Chlorobenzoic acid, 4-chlorophenyl ester
- 4-chlorophenyl 4-chlorobenzoate
- AC1L6L2N
- AC1Q3REO
- Ambcb5221686
- NCIOpen2_002630
- NSC63164
- p-chlorophenyl p-chlorobenzoate
- SureCN610755
- BJLVHBDHEMFVIE-UHFFFAOYSA-N
- 6961-42-8
- SCHEMBL610755
- DTXSID10289723
- CCG-305747
- Benzoic acid, 4-chloro-, 4-chlorophenyl ester
- AKOS001025492
- Z28209365
- NSC-63164
-
- Inchi: 1S/C13H8Cl2O2/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-8H
- InChI Key: BJLVHBDHEMFVIE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)OC2C=CC(=CC=2)Cl)=CC=1
Computed Properties
- Exact Mass: 265.99024
- Monoisotopic Mass: 265.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.357
- Boiling Point: 383.4°Cat760mmHg
- Flash Point: 160°C
- Refractive Index: 1.604
- PSA: 26.3
Benzoic acid,4-chloro-, 4-chlorophenyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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